Cas no 295-42-1 (1,3,6,9,12-Pentaoxacyclotetradecane(8CI,9CI))

• Product Name: 1,3,6,9,12-Pentaoxacyclotetradecane(8CI,9CI)
• CAS No: 295-42-1
• MF: C₉H₁₈O₅
• MW: 206.236223697662
• CID: 265097
• PubChem ID: 11367741
• Update Time: 2025-04-19

1,3,6,9,12-Pentaoxacyclotetradecane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,6,9,12-Pentaoxacyclotetradecane(8CI,9CI)
• 1,3,6,9,12-pentaoxacyclotetradecane
• SCHEMBL9066256
• 295-42-1
• DTXSID10463708

• Inchi： 1S/C9H18O5/c1-3-11-5-7-13-9-14-8-6-12-4-2-10-1/h1-9H2
• InChI Key： VWZHQAUGSQDVLY-UHFFFAOYSA-N
• SMILES： O1CCOCCOCOCCOCC1

Computed Properties

• Exact Mass: 206.11542367g/mol
• Monoisotopic Mass: 206.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų